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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Panavia TC Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address issues encountered when working with Panavia TC and related Panavia

resin cements.

Troubleshooting Guide

This guide addresses specific problems that may arise during experiments, offering potential
causes and solutions.
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Issue

Potential Cause(s)

Recommended Solution(s)

Inconsistent or Low Bond
Strength

1. Contamination of the
bonding surface (saliva, blood,
eugenol-containing materials).
[1][2] 2. Improper surface
treatment of the tooth or
restoration. 3. Use of an
incompatible primer.[1] 4.
Incomplete removal of try-in
paste.[1] 5. Use of hydrogen
peroxide for cleaning cavities.
[2] 6. Use of hemostatic agents

containing ferric compounds.

[2](3]

1. Ensure a clean, dry field of
operation. Avoid eugenol-
based materials as they can
inhibit polymerization.[2][3] 2.
Follow the specific surface
treatment protocols for the
restorative material being used
(e.g., sandblasting for zirconia,
hydrofluoric acid etching for
silica-based ceramics).[1] 3.
Use the recommended primer
for the specific Panavia
product (e.g., Panavia V5
Tooth Primer for Panavia V5).
[1] 4. Thoroughly rinse and dry
the restoration to remove all
remnants of the try-in paste.[1]
5. Avoid using hydrogen
peroxide for cavity cleaning as
it can weaken bond strength.
[2] 6. Avoid hemostatic agents
with ferric compounds, which
can impair adhesion and

cause discoloration.[2][3]

Cement Curing Too Quickly

1. Exposure to strong ambient
light (dental operating light,
direct sunlight).[1][2] 2.
Elevated temperature (intraoral
environment).[1] 3. Applying
the cement directly to the
primed tooth surface.[1] 4. Use
of a lentulo spiral for root canal

application.[1]

1. Minimize exposure to strong
light sources during the
procedure.[1][2] 2. Be aware
that the warmer intraoral
temperature will accelerate the
setting time.[1] 3. Apply the
cement to the restoration, not
the primed tooth, to avoid
accelerated curing.[1] 4. Avoid

using a lentulo spiral, as this
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can speed up polymerization.

[1]

1. For self-curing, ensure an
anaerobic environment by
seating the restoration
promptly. Use an oxygen-

o inhibiting gel like Oxyguard Il
1. Oxygen inhibition of the )
o where applicable.[1][2] 2.
polymerization process.[1][2]
) ) Ensure equal amounts of both
2. Unequal dispensing of ]
) ) pastes are dispensed for a
Cement Not Curing or Curing Paste A and Paste B.[2] 3. Use )
proper mix.[2] 3. Very small
Too Slowly of very small amounts of
_ amounts of cement may not
cement.[1] 4. Material stored .
) polymerize correctly due to the
improperly (not brought to
surface area exposed to
room temperature).[1] ]
oxygen.[1] 4. Allow refrigerated

components to reach room
temperature for at least 15
minutes before use to ensure

proper viscosity and curing.[1]

1. When using the tack-curing
method, ensure the restoration

is held firmly in place. For non-

) ) 1. Insufficiently cured cement translucent restorations, allow
Restoration Debonding When ) o
) at the time of excess removal. for the full self-curing time
Removing Excess Cement _ _
[1] (e.g., 5 minutes for Panavia SA

Cement Universal) before

attempting to remove excess.

[1]

Frequently Asked Questions (FAQs)
General Product Information

What does "TC" in Panavia TC stand for? "TC" stands for "Tooth Color" and refers to a specific
shade of Panavia resin cements, such as Panavia F2.0, Panavia V5, and Panavia 21. It is not
a standalone product line.
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What is the chemical composition of Panavia cements? Panavia cements are resin-based and
typically contain the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen
phosphate), which provides a strong chemical bond to tooth structure, metals, and zirconia.[4]
The specific composition, including fillers and initiators, varies between different Panavia
products like Panavia V5 and Panavia F2.0.[4]

What is the shelf-life of Panavia products? The shelf-life of Panavia Veneer LC components is
36 months from the date of manufacture when refrigerated.[1] It is important to check the
packaging for the specific expiration date of other Panavia products.

Application and Curing

What are the recommended curing times for Panavia cements? Curing times vary depending
on the specific Panavia product and the curing method (light-cure or self-cure). For example,
for Panavia SA Cement Universal, the final light-cure time for translucent restorations is 10
seconds, while the final self-cure time is 5 minutes in the oral cavity.[1][2] Always refer to the
instructions for use for the specific product you are using.

Can Panavia cements be used for all types of restorations? Different Panavia products are
indicated for different types of restorations. For example, Panavia V5 is indicated for a wide
range of applications including crowns, bridges, veneers, and posts, while Panavia SA Cement
Plus is not recommended for veneer cementation.[3][5]

Is it necessary to use a primer with Panavia cements? This depends on the specific Panavia
product and the substrate. Self-adhesive cements like Panavia SA Cement Universal are
designed to be used without a separate primer in many situations.[1] Other products, like
Panavia V5, require the use of a specific tooth primer and a ceramic primer for optimal bond
strength.[5]

Quantitative Data

The following table summarizes key physical and mechanical properties of Panavia V5. Data
on the polymerization shrinkage stress of other Panavia products is limited in publicly available
literature.
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Property Value Reference

Polymerization Shrinkage

Stross 4.8 +0.5 MPa [5]
Flexural Strength 127 MPa [6]
Flexural Modulus 6.3 GPa [6]
Compressive Strength 310 MPa [6]
Film Thickness 12 pm [6]
Filler Loading 38 vol % [6]

Experimental Protocols
Measurement of Polymerization Shrinkage Stress

Two common methods for measuring polymerization shrinkage stress are the strain gauge
method and the tensiometer (Watts') method.

1. Strain Gauge Method
This method measures the linear dimensional change of the cement during polymerization.
e Materials and Equipment:
o Electrical resistance strain gauge
o Strain conditioner and data acquisition system
o Specimen mold
o Light-curing unit
e Protocol:

o A strain gauge is connected to a strain conditioner in a quarter-bridge circuit.[7]
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o The Panavia TC cement is placed on the surface of the strain gauge within a standardized
mold.

o The cement is light-cured according to the manufacturer's instructions.
o As the cement polymerizes and shrinks, it induces a strain in the gauge.[8]

o The change in electrical resistance is converted into a voltage change by the conditioner,
which is then recorded and correlated to the linear strain.[7]

o This method is particularly useful for measuring post-gel shrinkage, which is the shrinkage
that occurs after the material has developed a significant modulus of elasticity and is more
directly related to stress development.[8][9][10]

2. Tensiometer (Watts') Method
This method measures the force generated by the shrinking cement.
o Materials and Equipment:

o Universal testing machine with a load cell

o Two opposing rods (e.g., glass or steel)

o Micrometer

o Light-curing unit

e Protocol:

o

Two opposing rods are fixed within a universal testing machine, with one attached to a
load cell.

o

A specific gap (e.g., 0.8 to 1.2 mm) is set between the rods using a micrometer.[11]

[¢]

The Panavia TC cement is placed in the gap between the two rods.

[¢]

The cement is light-cured.
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o As the cement polymerizes and shrinks, it pulls the rods together, generating a force that
is measured by the load cell.[5]

o The shrinkage stress is calculated by dividing the measured force by the cross-sectional
area of the rod.

Visualizations
Experimental Workflows

Preparation Measurement Analysis

Connect Strain Gauge to Conditioner }—P{ Place Panavia TC on Gauge }—> Light-Cure Cement }—> Record Strain Data }—P{ Calculate Linear Shrinkage }—P{ End

Start }—b

Click to download full resolution via product page

Caption: Workflow for the Strain Gauge Method.

Setup Testing Calculation

Place Panavia TC Between Rods }—> Light-Cure Cement }—V

Start }—b

Set Gap Between Rods in Testing Machine }—V

Measure Contraction Force || Calculate Shrinkage Stress

—D{ End

Click to download full resolution via product page

Caption: Workflow for the Tensiometer (Watts') Method.

Troubleshooting Logic
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Problem: Inconsistent Bond Strength

‘Was the bonding surface clean and dry?

Y

Was the correct surface treatment used?

<

Golmjon: Follow recommended surface treatment protocols}

=S

Was the cement mixed properly? Goluﬂon: Use the primer specified for the Panavia product}

‘% N‘
Golution: Dispense equal amounts of pastes A and B] If issues persist, contact manufacturer support.

Golution: Ensure proper isolation and avoid contaminants}

Was the correct primer used?

Click to download full resolution via product page

Caption: Troubleshooting Logic for Inconsistent Bond Strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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